Cadinanolides are a class of triterpenoid compounds primarily found in the sap and wood of certain tree species, notably *Illicium verum* (star anise). These natural products exhibit a variety of pharmacological activities including anti-inflammatory, antioxidant, and antimicrobial properties. Structurally, cadinanolides possess a triterpene skeleton with a unique ring system that includes a furo[2,3-c]chromen-7-one moiety. Their complex molecular architecture contributes to their diverse biological activities. In recent studies, cadinanolides have shown potential as bioactive agents in the development of novel therapeutic strategies for inflammatory diseases and infections. Due to their structural complexity, these compounds are often isolated using chromatographic techniques and then characterized using spectroscopic methods such as NMR and mass spectrometry. Research into cadinanolides continues to uncover new applications in pharmaceuticals and natural product chemistry.